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Compound of Interest

Compound Name: Acid Violet 17

Cat. No.: B1683562 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing Acid
Violet 17 in forensic analysis.

Frequently Asked Questions (FAQs)
Q1: What is Acid Violet 17 and what is its primary application in forensic analysis?

Acid Violet 17 (also known as Coomassie Violet R-150) is a protein stain used in forensic

science to enhance latent fingerprints and footwear impressions contaminated with blood.[1][2]

It stains the protein components of blood, producing a vibrant purple color, which increases the

contrast of the impression against the substrate.[1][3]

Q2: On what types of surfaces can Acid Violet 17 be used?

Acid Violet 17 is effective on a variety of surfaces, including non-porous (e.g., glass, plastic,

finished wood) and porous (e.g., paper, cardboard) substrates.[1] However, on porous

surfaces, there is a higher risk of background staining which can reduce the clarity of the

developed print.

Q3: Is a fixative necessary before applying Acid Violet 17?

Yes, it is crucial to fix the blood impression before applying the Acid Violet 17 solution. The

fixative, typically a 2% solution of 5-sulfosalicylic acid, prevents the blood from diffusing or
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running when the staining solution is applied, which would result in the loss of ridge detail.

Q4: Can Acid Violet 17 be used in a sequence with other enhancement techniques?

Yes, Acid Violet 17 is often used in a sequence with other reagents. For porous surfaces, a

recommended sequence is DFO, followed by ninhydrin, and then Acid Violet 17. For non-

porous surfaces, a common sequence is vacuum metal deposition (VMD) or powders, then

Acid Yellow 7, followed by Acid Violet 17. Using Acid Violet 17 after Acid Yellow 7 may result

in slightly less contrast than if used alone.

Q5: Does Acid Violet 17 fluoresce?

Stained impressions can exhibit faint fluorescence when excited with green light (around 490-

575 nm). The fluorescence can often be enhanced by lifting the developed print with a white

gelatin lifter.
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Issue Possible Cause(s) Recommended Solution(s)

Poor or Weak Staining

1. Insufficient staining time. 2.

Depleted or improperly

prepared staining solution. 3.

Blood impression was not

properly fixed, leading to

diffusion.

1. Increase the staining time to

the recommended 1-3 minutes.

2. Prepare a fresh batch of

Acid Violet 17 staining solution.

3. Ensure the blood impression

is thoroughly fixed with 2% 5-

sulfosalicylic acid for at least

five minutes before staining.

High Background Staining

1. The surface is highly

porous. 2. Excessive staining

time. 3. Inadequate

washing/rinsing after staining.

4. Using water instead of the

recommended washing

solution.

1. On porous surfaces,

consider a spot test in an

inconspicuous area to assess

potential background staining.

Amido Black might be a better

alternative in some cases. 2.

Adhere to the recommended

staining time of 1-3 minutes. 3.

Thoroughly wash the surface

with the recommended

washing solution until the

background is clear. 4. Use the

prescribed washing solution (a

mixture of water, ethanol, and

acetic acid) as it is more

effective at removing excess

dye than water alone.

Loss of Ridge Detail

1. The blood impression was

not fixed prior to staining. 2.

The staining or washing

solution was applied with too

much force.

1. Always use a fixative before

applying the staining solution

to prevent the blood from

running. 2. Apply the solutions

gently, allowing them to flow

over the impression rather than

spraying directly with high

pressure.
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Inconsistent Staining

1. Uneven application of the

staining solution. 2. The

staining solution was not left in

contact with the impression for

a uniform amount of time.

1. Ensure the entire area of

interest is completely and

evenly covered with the

staining solution. Immersion is

the preferred method if

possible. 2. Maintain a

consistent contact time of 1-3

minutes across the entire

impression.

Stain Fades After Lifting
1. Diffusion of the dye within

the gelatin lifter over time.

1. Photograph the lifted

impression as soon as

possible, ideally within a

couple of hours, as the dye will

slowly diffuse and blur the

print.

Experimental Protocols
Preparation of Solutions

Solution Component Quantity (for 1 Liter)

Fixative Solution 5-Sulfosalicylic acid 20 g

Distilled Water 1000 mL

Staining Solution Acid Violet 17 Powder 1 g

Ethanol (95%) 250 mL

Glacial Acetic Acid 50 mL

Distilled Water 700 mL

Washing Solution Ethanol (95%) 250 mL

Glacial Acetic Acid 50 mL

Distilled Water 700 mL
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Step-by-Step Staining Procedure
Visual Examination: Before any chemical treatment, visually inspect the evidence for any

visible blood impressions. Use a forensic light source to check for any inherent fluorescence.

Photograph any visible prints.

Fixation:

Apply the fixative solution to the blood impression. This can be done by immersing the

object or by applying the solution with a pipette or spray bottle, allowing it to flow over the

stain.

Let the fixative remain in contact with the impression for at least 5 minutes.

Staining:

Apply the Acid Violet 17 staining solution using a wash bottle, pipette, or by immersing

the object.

Allow the staining solution to be in contact with the impression for 1-3 minutes.

Washing/Rinsing:

Rinse the surface with the washing solution to remove the excess dye.

Continue rinsing until the background is sufficiently clear and the stained impression has

good contrast.

Drying:

Allow the item to air dry completely.

Photography and Lifting:

Photograph the developed impression in high resolution.

The print can be lifted using a white gelatin lifter. Apply the lifter carefully to avoid air

bubbles and leave it in place for approximately 15 minutes.
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Photograph the lifted print immediately after lifting.

Visual Workflow
Pre-Treatment

Chemical Treatment

Post-Treatment

Visual Examination
(White Light & ALS)

Photograph Initial Impression

Apply Fixative
(2% 5-Sulfosalicylic Acid)

Incubate for 5 minutes

Apply Acid Violet 17
Staining Solution

Incubate for 1-3 minutes

Rinse with
Washing Solution

Air Dry

Photograph Developed Impression

Lift with Gelatin Lifter
(Optional)

Photograph Lifted Impression
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Click to download full resolution via product page

Caption: Experimental workflow for latent print enhancement using Acid Violet 17.

Logical Relationship of Issues and Solutions

Common Issues

Potential Causes Solutions

Poor Staining

Incorrect Time

Solution Issue

Improper Fixation

High Background

Porous Surface

Inadequate Washing

Loss of Detail

Excessive Force

Adjust Time

Prepare Fresh Solution

Ensure Proper Fixation

Perform Spot Test

Thorough Washing

Gentle Application

Click to download full resolution via product page

Caption: Logical relationships between common issues, causes, and solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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